Cas no 1416331-46-8 (1-(1,2,3-thiadiazol-4-yl)ethan-1-ol)

1-(1,2,3-thiadiazol-4-yl)ethan-1-ol structure
1416331-46-8 structure
Product Name:1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
CAS No:1416331-46-8
MF:C4H6N2OS
MW:130.168239116669
CID:4597556
PubChem ID:68618729
Update Time:2024-03-01

1-(1,2,3-thiadiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
    • 1,2,3-Thiadiazole-4-methanol, α-methyl-
    • Inchi: 1S/C4H6N2OS/c1-3(7)4-2-8-6-5-4/h2-3,7H,1H3
    • InChI Key: OFHIDRLVLLCXAD-UHFFFAOYSA-N
    • SMILES: C(C1=CSN=N1)(O)C

Computed Properties

  • Exact Mass: 130.02008399g/mol
  • Monoisotopic Mass: 130.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 74.2Ų

1-(1,2,3-thiadiazol-4-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-248878-0.05g
1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1416331-46-8 95%
0.05g
$212.0 2024-06-19
Enamine
EN300-248878-0.1g
1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1416331-46-8 95%
0.1g
$317.0 2024-06-19
Enamine
EN300-248878-0.25g
1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1416331-46-8 95%
0.25g
$452.0 2024-06-19
Enamine
EN300-248878-0.5g
1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1416331-46-8 95%
0.5g
$713.0 2024-06-19
Enamine
EN300-248878-1.0g
1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1416331-46-8 95%
1.0g
$914.0 2024-06-19
Enamine
EN300-248878-2.5g
1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1416331-46-8 95%
2.5g
$1791.0 2024-06-19
Enamine
EN300-248878-5.0g
1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1416331-46-8 95%
5.0g
$2650.0 2024-06-19
Enamine
EN300-248878-10.0g
1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
1416331-46-8 95%
10.0g
$3929.0 2024-06-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00888624-1g
1-(1,2,3-Thiadiazol-4-yl)ethan-1-ol
1416331-46-8 95%
1g
¥6626.0 2023-04-02
Aaron
AR01C2KB-50mg
1-(1,2,3-Thiadiazol-4-yl)ethan-1-ol
1416331-46-8 95%
50mg
$317.00 2025-02-09

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